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Compound of Interest

Compound Name: RTIL 13

Cat. No.: B15569882

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Interleukin-13 (IL-13) is a pleiotropic Th2 cytokine that plays a crucial role in

regulating immune responses, inflammation, and tissue remodeling.[1][2][3][4][5] It is also

increasingly implicated in the pathology of various diseases, including allergies, asthma, and

cancer.[6][7][8] These application notes provide detailed protocols for utilizing recombinant

human IL-13 (rhIL-13) in cell culture experiments to study its biological effects.

I. Recombinant Human IL-13 Specifications
Proper handling and storage of rhIL-13 are critical for maintaining its biological activity. The

following table summarizes typical specifications for commercially available rhIL-13.
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Parameter Specification Source

Molecular Mass Approximately 12-13 kDa [9][10][11]

Purity
≥ 95% as determined by SDS-

PAGE
[9][10][11]

Endotoxin Level
< 1.0 EU per 1 µg of the

protein
[12]

Biological Activity

The ED50 is typically in the

range of 0.75 - 19 ng/mL,

determined by the dose-

dependent proliferation of TF-1

cells.

[9][10][11][12]

Formulation

Typically lyophilized from a

buffered solution containing a

cryoprotectant like trehalose.

[11]

II. Reconstitution and Storage Protocol
A. Reconstitution:

Briefly centrifuge the vial of lyophilized rhIL-13 to ensure that the powder is at the bottom.

Reconstitute the lyophilized protein in sterile phosphate-buffered saline (PBS) or sterile water

to a concentration not less than 100 µg/mL.[11][12]

Gently vortex or pipette the solution to ensure complete dissolution. Avoid vigorous shaking.

Allow the reconstituted solution to sit for a few minutes at room temperature to ensure it is

fully dissolved.

B. Storage:

Lyophilized Protein: Store at -20°C to -70°C for long-term stability.[11][12]

Reconstituted Protein:
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Store at 4°C for short-term use (up to one week).[11]

For long-term storage, aliquot the reconstituted protein into working volumes and store at

-20°C or below.[11][12]

It is recommended to add a carrier protein such as 0.1% bovine serum albumin (BSA) or

human serum albumin (HSA) to prevent loss of protein due to adsorption to the vial

surface.[11]

Crucially, avoid repeated freeze-thaw cycles.[11][12]

III. IL-13 Signaling Pathways
IL-13 exerts its effects by binding to a complex receptor system, primarily the Type II IL-4

receptor, which is a heterodimer of the IL-4 receptor alpha chain (IL-4Rα) and the IL-13

receptor alpha 1 chain (IL-13Rα1).[1][2][5] IL-13 can also bind to the IL-13 receptor alpha 2 (IL-

13Rα2), which has a higher affinity for IL-13 and can act as a decoy receptor or, in some

contexts, initiate its own signaling cascades.[1][2][3][6]

The major signaling pathways activated by IL-13 include:

JAK/STAT Pathway: Primarily leading to the phosphorylation and activation of STAT6.[1][2][3]

PI3K/AKT Pathway: Activated through Insulin Receptor Substrate (IRS).[1]

ERK/AP-1 Pathway: Can be activated, particularly through IL-13Rα2, leading to the

expression of matrix metalloproteinases (MMPs).[1][3]

TGF-β Production: IL-13 signaling through IL-13Rα2 can lead to the induction of

Transforming Growth Factor-beta (TGF-β).[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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